Cas no 958752-88-0 (2-Bromo-N-[(4-methoxyphenyl)methyl]benzenesulfonamide)

• Product Name: 2-Bromo-N-[(4-methoxyphenyl)methyl]benzenesulfonamide
• CAS No: 958752-88-0
• MF: C₁₄H₁₄BrNO₃S
• MW: 356.234861850739
• CID: 2604832
• PubChem ID: 5014696
• Update Time: 2024-10-25

2-Bromo-N-[(4-methoxyphenyl)methyl]benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• MLS000863167
• KUC100972N
• SMR000465168
• 2-bromo-N-[(4-methoxyphenyl)methyl]benzenesulfonamide
• Oprea1_514626
• BDBM66676
• cid_5014696
• 2-bromo-N-p-anisyl-benzenesulfonamide
• 2-bromanyl-N-[(4-methoxyphenyl)methyl]benzenesulfonamide
• AKOS008679624
• starbld0003970
• CHEMBL1733573
• 2-Bromo-N-(4-methoxybenzyl)benzenesulfonamide
• AB00002436-01
• NCGC00166574-01
• 958752-88-0
• 2-Bromo-N-[(4-methoxyphenyl)methyl]benzenesulfonamide

• MDL： MFCD15618968
• Inchi： 1S/C14H14BrNO3S/c1-19-12-8-6-11(7-9-12)10-16-20(17,18)14-5-3-2-4-13(14)15/h2-9,16H,10H2,1H3
• InChI Key： OAULOUZAWYTKAF-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1S(NCC1C=CC(=CC=1)OC)(=O)=O

Computed Properties

• Exact Mass: 354.98778g/mol
• Monoisotopic Mass: 354.98778g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.8
• XLogP3: 3